2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-5-methylphenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-5-9(7-10(15)6-8)11-3-2-4-12(16)13(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: WLFSNODEQYKMJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID50690334
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261965-73-4

Description

2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%) is a synthetic organic compound that belongs to the family of carboxylic acids. It is a colorless solid with a molecular weight of 246.6 g/mol, and a melting point of about 167°C. This compound has several applications in the field of scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%) is not well understood. However, it is believed that the compound acts as a proton acceptor, which helps to facilitate the formation of a variety of different compounds. In addition, the compound has been shown to interact with various proteins, which may be involved in the regulation of various biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%) have not been extensively studied. However, the compound has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, the compound has been shown to interact with various proteins, which may be involved in the regulation of various biochemical processes.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%) in laboratory experiments has several advantages. The compound is relatively stable and can be stored for long periods of time. In addition, it is easy to obtain and is relatively inexpensive. On the other hand, the compound is toxic and should be handled with caution. Furthermore, the compound is sensitive to light and should be stored in a dark and dry place.

Future Directions

There are a number of potential future directions for the use of 2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%). One potential direction is the development of new and more effective drugs based on the compound. In addition, the compound could be used to synthesize new fluorescent dyes that could be used to study biological processes. Furthermore, the compound could be used in the development of new methods for the synthesis of organic compounds. Finally, the compound could be used to develop new methods for the detection and quantification of various proteins and other biological molecules.

Synthesis Methods

The synthesis of 2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%) is achieved through a three-step process. The first step involves the reaction of 3-chloro-5-methylphenol with hydrochloric acid in the presence of a catalyst. This reaction produces a mixture of 2-chloro-6-fluorobenzoic acid and its isomer, 3-chloro-6-fluorobenzoic acid. The second step involves the reaction of the mixture with sodium hydroxide, which leads to the formation of 2-(3-chloro-5-methylphenyl)-6-fluorobenzoic acid as the major product. The third step is the purification of the compound, which can be achieved by recrystallization from a suitable solvent.

Scientific Research Applications

2-(3-Chloro-5-methylphenyl)-6-fluorobenzoic acid (95%) has several applications in scientific research. It has been used as an intermediate in the synthesis of various compounds, such as 4-chloro-3-fluoro-2-methylphenylacetic acid, which has potential applications in the treatment of depression. The compound has also been used in the synthesis of various fluorescent dyes, which are used in the study of biological processes. In addition, it has been used as a reagent in the synthesis of various compounds, such as 2-chloro-5-methyl-6-fluorobenzoic anhydride.